Cas no 1781432-54-9 (5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol)

• Product Name: 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol
• CAS No: 1781432-54-9
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6203618
• PubChem ID: 84652626
• Update Time: 2025-06-09

5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6496830
• 5-fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol
• 1781432-54-9
• 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol

• Inchi： 1S/C9H10FNO/c10-9-7-3-4-11-5-6(7)1-2-8(9)12/h1-2,11-12H,3-5H2
• InChI Key： VMADJVSFGPLQRV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2CNCCC=21)O

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol

Introduction to 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol (CAS No. 1781432-54-9)

5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1781432-54-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 5-position and the hydroxyl group at the 6-position introduces unique electronic and steric properties, making this compound a subject of intense interest for synthetic chemists and biologists alike.

The structural motif of tetrahydroisoquinoline is well-documented for its presence in numerous natural products and pharmacologically active agents. Compounds derived from this scaffold have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The fluorine substituent, in particular, is known to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of molecules, thereby making it a valuable tool in drug design.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated tetrahydroisoquinolines in developing novel therapeutic entities. Studies have demonstrated that the fluorine atom can modulate the bioactivity of these compounds by influencing their interactions with biological targets. For instance, fluorinated tetrahydroisoquinolines have been shown to exhibit potent activity against enzymes and receptors involved in neurodegenerative diseases. This has spurred extensive research into synthesizing derivatives of 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol with optimized pharmacological properties.

The synthesis of 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorine atom typically employs fluorinating agents such as Selectfluor or DAST (Diethylaminosulfur trifluoride), which are known for their high reactivity and selectivity. The subsequent functionalization at the 6-position with a hydroxyl group often involves nucleophilic addition or oxidation-reduction strategies. These synthetic pathways are critical for achieving high yields and purity levels necessary for further biological evaluation.

In terms of biological activity, preliminary studies on 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol have revealed intriguing properties that warrant further investigation. The compound has demonstrated potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. Dopamine receptor modulation is of significant interest in the treatment of disorders such as Parkinson's disease and schizophrenia. Additionally, the hydroxyl group at the 6-position may serve as a site for further derivatization to enhance specific pharmacological effects.

The impact of fluorination on the electronic properties of 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol has been a focus of computational studies using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how fluorine substitution affects molecular orbitals and electronic distributions, which in turn influence binding interactions with biological targets. Such computational approaches are increasingly employed in drug discovery to predict and optimize lead compounds before experimental synthesis.

Preclinical studies have begun to explore the pharmacokinetic behavior of 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol using animal models. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate brain penetration, indicating its potential for CNS applications. Furthermore, metabolic stability studies have shown that the fluorine atom contributes to prolonged circulation times by reducing susceptibility to enzymatic degradation. These findings are crucial for assessing the compound's suitability for further development into a clinical candidate.

The versatility of tetrahydroisoquinoline derivatives as pharmacophores is further exemplified by their role in developing kinase inhibitors. Recent research has highlighted several fluorinated tetrahydroisoquinolines that exhibit potent inhibition against tyrosine kinases implicated in cancer progression. The structural features present in 5-Fluoro-1,2,3,4-tetrahydroisoquinolin-6-ol, such as the hydroxyl group and fluorine substitution pattern، make it an attractive candidate for designing such inhibitors with improved selectivity и efficacy.

Future directions in the study of 5-Fluoro-1，2，3，4-tetrahydroisoquinolin -6 -ol include exploring its role in modulating inflammatory pathways и antioxidant defenses. Chronic inflammation и oxidative stress are key pathological mechanisms underlying many diseases， including neurodegenerative disorders и cardiovascular conditions。 By leveraging its unique structural features， researchers aim to develop novel therapeutic strategies targeting these pathways.

The development of 5 - Fluoro - 1 ， 2 ， 3 ， 4 - tetrahydroisoquinolin - 6 - ol also underscores the importance of interdisciplinary collaboration between synthetic chemists، medicinal chemists， и biologists。 Such collaborations facilitate the rapid translation of laboratory discoveries into clinical applications， thereby accelerating drug development pipelines。 The compound serves as a testament to how targeted molecular design can yield promising candidates for treating complex diseases.